Cas no 59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester)

• Product Name: Propanethioic acid, S-(4-mercaptobutyl) ester
• CAS No: 59416-50-1
• MF: C₇H₁₄OS₂
• MW: 178.315459728241
• CID: 338713
• PubChem ID: 71442951
• Update Time: 2025-04-19

Propanethioic acid, S-(4-mercaptobutyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, S-(4-mercaptobutyl) ester
• S-(4-sulfanylbutyl) propanethioate
• DTXSID90851801
• 59416-50-1

• Inchi： 1S/C7H14OS2/c1-2-7(8)10-6-4-3-5-9/h9H,2-6H2,1H3
• InChI Key： BIJNGIRBOSCBFU-UHFFFAOYSA-N
• SMILES： S(C(CC)=O)CCCCS

Computed Properties

• Exact Mass: 178.04872
• Monoisotopic Mass: 178.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 17.07